Cas no 252963-12-5 ((1R)-1-(3,4-dichlorophenyl)ethan-1-ol)

(1R)-1-(3,4-Dichlorophenyl)ethan-1-ol is a chiral secondary alcohol featuring a 3,4-dichlorophenyl substituent. Its stereospecific (R)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and agrochemicals requiring enantioselective building blocks. The presence of electron-withdrawing chlorine groups enhances its reactivity in substitution and coupling reactions, while the hydroxyl group allows for further functionalization. This compound exhibits high optical purity, ensuring consistent performance in chiral resolutions and catalyst systems. Its stability under standard storage conditions and compatibility with common organic solvents further contribute to its utility in fine chemical synthesis. The compound's well-defined stereochemistry is critical for applications demanding precise molecular orientation.
(1R)-1-(3,4-dichlorophenyl)ethan-1-ol structure
252963-12-5 structure
Product Name:(1R)-1-(3,4-dichlorophenyl)ethan-1-ol
CAS No:252963-12-5
MF:C8H8Cl2O
MW:191.054520606995
CID:4643097
PubChem ID:41097409
Update Time:2025-05-23

(1R)-1-(3,4-dichlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1R)-1-(3,4-dichlorophenyl)ethan-1-ol
    • Benzenemethanol, 3,4-dichloro-α-methyl-, (αR)-
    • Inchi: 1S/C8H8Cl2O/c1-5(11)6-2-3-7(9)8(10)4-6/h2-5,11H,1H3/t5-/m1/s1
    • InChI Key: VZTGSONNNMGQNQ-RXMQYKEDSA-N
    • SMILES: ClC1=C(C=CC(=C1)[C@@H](C)O)Cl

Computed Properties

  • Exact Mass: 189.9952203g/mol
  • Monoisotopic Mass: 189.9952203g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 20.2Ų

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Additional information on (1R)-1-(3,4-dichlorophenyl)ethan-1-ol

Compound (1R)-1-(3,4-dichlorophenyl)ethan-1-ol: A Comprehensive Overview

The compound (1R)-1-(3,4-dichlorophenyl)ethan-1-ol with CAS No. 252963-12-5 is a significant organic molecule that has garnered attention in various scientific domains due to its unique chemical properties and potential applications. This chiral alcohol is characterized by its phenolic structure, which imparts distinctive reactivity and selectivity in chemical reactions. The molecule consists of a benzene ring substituted with two chlorine atoms at the 3 and 4 positions, attached to a hydroxymethyl group (-CH₂OH) via a single bond. The stereochemistry at the chiral center (R configuration) plays a crucial role in determining its physical and chemical properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (1R)-1-(3,4-dichlorophenyl)ethan-1-ol through various methodologies, including asymmetric catalysis and biocatalytic approaches. These methods have not only improved the yield but also enhanced the enantioselectivity of the product, making it more accessible for large-scale applications. The compound's ability to participate in nucleophilic substitutions and acid-catalyzed reactions has further expanded its utility in organic synthesis.

In terms of pharmacological applications, (1R)-1-(3,4-dichlorophenyl)ethan-1-ol has been explored as a potential lead compound in drug discovery programs targeting various diseases. Its hydroxymethyl group serves as a versatile functional group that can be readily modified to introduce bioactive moieties. For instance, recent studies have demonstrated its effectiveness as a precursor for synthesizing anti-inflammatory agents and antioxidants, which are critical in addressing oxidative stress-related disorders.

The compound's stability under physiological conditions and its ability to interact with biological systems make it an attractive candidate for medicinal chemistry research. Furthermore, its unique electronic properties have been leveraged in materials science applications, such as the development of novel polymers and coatings with enhanced mechanical and thermal stability.

From an environmental perspective, understanding the degradation pathways of (1R)-1-(3,4-dichlorophenyl)ethan-1-ol is essential for assessing its ecological impact. Recent studies have revealed that the compound undergoes biodegradation under aerobic conditions, with microbial communities playing a pivotal role in its transformation into less harmful byproducts.

In conclusion, (1R)-1-(3,4-dichlorophenyl)ethan-1-ol (CAS No. 252963-12-5) is a multifaceted compound with diverse applications across chemistry and biology. Its chiral nature, reactivity, and potential for modification make it a valuable tool in both academic research and industrial settings. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific innovation.

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